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Compound of Interest

Compound Name: Praseodymium oxalate

Cat. No.: B1605168 Get Quote

CAS No. 24992-60-7

This technical guide provides an in-depth analysis of praseodymium oxalate decahydrate, a

compound of interest to researchers, scientists, and professionals in material science and

chemistry. This document outlines its chemical and physical properties, synthesis, thermal

decomposition, and crystal structure. While its primary applications are in materials science,

this guide also addresses its limited known biological effects for a comprehensive overview.

Core Properties
Praseodymium oxalate decahydrate is a green crystalline powder with the chemical formula

Pr₂(C₂O₄)₃·10H₂O.[1][2] It is a salt of the rare earth metal praseodymium and oxalic acid. The

compound is notably insoluble in water but slightly soluble in acids.

Table 1: Chemical and Physical Properties of Praseodymium Oxalate Decahydrate
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Property Value

CAS Number 24992-60-7

Chemical Formula Pr₂(C₂O₄)₃·10H₂O

Molecular Weight 726.04 g/mol [1][2]

Appearance Green powder/crystals[1][3]

Solubility in Water Insoluble

Synthesis and Experimental Protocols
The primary method for synthesizing praseodymium oxalate decahydrate is through a

precipitation reaction involving a soluble praseodymium salt, typically praseodymium(III) nitrate,

and oxalic acid.[3]

Generalized Synthesis Protocol: Precipitation
This protocol describes a general method for the synthesis of praseodymium oxalate. The

precise conditions to obtain the decahydrate form may require optimization.

Objective: To synthesize praseodymium oxalate via precipitation.

Materials:

Praseodymium(III) nitrate (Pr(NO₃)₃) solution (e.g., 1M)

Oxalic acid (H₂C₂O₄) solution (e.g., 1M)

Deionized water

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Methodology:

A solution of praseodymium(III) nitrate is prepared in deionized water.
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Slowly, and with constant stirring, the oxalic acid solution is added to the praseodymium

nitrate solution.

A green precipitate of praseodymium oxalate will form immediately.

The mixture is allowed to stir for a specified period to ensure complete precipitation.

The precipitate is collected by filtration.

The collected solid is washed with deionized water to remove any unreacted reagents and

byproducts.

The final product is dried under controlled conditions (e.g., in a low-temperature oven) to

obtain the hydrated crystalline solid.
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Generalized Synthesis Workflow

Pr(NO₃)₃ Solution

Mixing & Stirring

Oxalic Acid Solution

Precipitation of Pr₂(C₂O₄)₃·nH₂O

Filtration

Washing with DI Water

Drying

Praseodymium Oxalate Hydrate

Click to download full resolution via product page

Generalized workflow for the synthesis of praseodymium oxalate hydrate.

Thermal Decomposition
Praseodymium oxalate decahydrate undergoes a multi-step decomposition upon heating. The

process involves dehydration followed by the decomposition of the anhydrous oxalate to form
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various intermediates and finally praseodymium oxide as the end product. The exact nature of

the final oxide can vary depending on the atmosphere.

Table 2: Thermal Decomposition Stages of Praseodymium Oxalate Decahydrate

Temperature Range (°C) Process Products

Ambient - ~200 Dehydration Pr₂(C₂O₄)₃ + 10H₂O

~300 - ~500
Decomposition of anhydrous

oxalate
Pr₂O(CO₃)₂, CO, CO₂

~500 - ~700
Decomposition of intermediate

carbonate
Pr₂O₂CO₃, CO₂

> ~700 Final decomposition to oxide
Pr₆O₁₁ or Pr₂O₃ (depending on

atmosphere)

Note: The temperature ranges are approximate and can be influenced by factors such as

heating rate and atmosphere.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Objective: To analyze the thermal decomposition of praseodymium oxalate decahydrate.

Instrumentation: Thermogravimetric Analyzer (TGA) coupled with Differential Thermal Analysis

(DTA) and Evolved Gas Analysis (EGA).

Methodology:

A small, accurately weighed sample of praseodymium oxalate decahydrate is placed in the

TGA sample pan.

The sample is heated from ambient temperature to approximately 1000°C at a controlled

heating rate (e.g., 10°C/min).
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The analysis is conducted under a controlled atmosphere (e.g., inert - Helium, or oxidizing -

Air).

The weight loss of the sample is recorded as a function of temperature.

The DTA signal provides information about endothermic and exothermic events.

EGA identifies the gaseous products evolved during decomposition.

Thermal Decomposition Pathway

Pr₂(C₂O₄)₃·10H₂O
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Simplified thermal decomposition pathway of praseodymium oxalate decahydrate.

Crystal Structure
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Praseodymium oxalate decahydrate crystallizes in the monoclinic system. The structure is

characterized by a network of praseodymium ions coordinated to oxalate groups and water

molecules. Detailed crystallographic data can be obtained through single-crystal X-ray

diffraction analysis.

Biological Activity and Relevance to Drug
Development
Currently, there is a significant lack of specific data on the biological activity of praseodymium
oxalate decahydrate. The primary focus of research on this compound has been its material

properties.

General toxicological studies on praseodymium and other rare earth elements indicate low to

moderate toxicity. Inhalation of rare earth element dusts can potentially lead to

pneumoconiosis, and accumulation in the body may affect liver function. However, these

findings are not specific to the oxalate form and are more relevant to occupational exposure

scenarios.

There is no available literature to suggest that praseodymium oxalate decahydrate has been

investigated for applications in drug development, nor are there any known interactions with

biological signaling pathways. Therefore, for professionals in drug development, this compound

is of limited direct interest based on current scientific knowledge.

Applications
The primary applications of praseodymium oxalate decahydrate are in materials science and

chemistry:

Precursor for Praseodymium Oxide: It serves as a high-purity precursor for the synthesis of

praseodymium oxides, which are used in pigments for ceramics and glasses, and in certain

alloys.[1][2]

Catalysis: Praseodymium compounds can act as catalysts in various chemical reactions.[2]

Phosphors: It is used in the production of phosphors for lighting and display applications.[2]
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Conclusion
Praseodymium oxalate decahydrate is a well-characterized inorganic compound with

established applications in materials science. Its synthesis via precipitation and its thermal

decomposition behavior are understood, providing a basis for the controlled production of

praseodymium-based materials. However, its biological activity remains largely unexplored,

and it currently holds no significant position in the field of drug development. Future research

could potentially explore novel applications, but based on existing data, its utility is firmly rooted

in the chemical and materials sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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